Cas no 43002-55-7 (2-(4-methylphenyl)-1H-Imidazole-5-methanol)

2-(4-methylphenyl)-1H-Imidazole-5-methanol structure
43002-55-7 structure
Product Name:2-(4-methylphenyl)-1H-Imidazole-5-methanol
CAS No:43002-55-7
MF:C11H12N2O
MW:188.225782394409
CID:1112431
PubChem ID:13011242
Update Time:2025-04-20

2-(4-methylphenyl)-1H-Imidazole-5-methanol Chemical and Physical Properties

Names and Identifiers

    • 2-(4-methylphenyl)-1H-Imidazole-5-methanol
    • 43002-55-7
    • SCHEMBL6861481
    • NWXSBLKHDZDTRB-UHFFFAOYSA-N
    • SY342867
    • 2-(4-methylphenyl)-5-hydroxymethyl-imidazole
    • 2-(p-Tolyl)imidazole-5-methanol
    • AKOS012409182
    • [2-(4-Methylphenyl)-1H-imidazol-4-yl]methanol, AldrichCPR
    • MFCD14583406
    • Inchi: 1S/C11H12N2O/c1-8-2-4-9(5-3-8)11-12-6-10(7-14)13-11/h2-6,14H,7H2,1H3,(H,12,13)
    • InChI Key: NWXSBLKHDZDTRB-UHFFFAOYSA-N
    • SMILES: OCC1=CN=C(C2C=CC(C)=CC=2)N1

Computed Properties

  • Exact Mass: 188.094963011g/mol
  • Monoisotopic Mass: 188.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 48.9Ų
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